10.1039/B918608E | Application of high level wavefunction methods in quantum mechanics/molecular mechanics hybrid schemes

Application of high level wavefunction methods in quantum mechanics/molecular mechanics hybrid schemes

Physical Chemistry Chemical Physics Pub Date: 2010-03-02 DOI: 10.1039/B918608E

Abstract

In this Perspective, several developments in the field of quantum mechanics/molecular mechanics (QM/MM) approaches are reviewed. Emphasis is placed on the use of correlated wavefunction theory and new state of the art methods for the treatment of large quantum systems. Until recently, computational chemistry approaches to large/complex chemical problems have seldom been considered as tools for quantitative predictions. However, due to the tremendous development of computational resources and new quantum chemical methods, it is nowadays possible to describe the electronic structure of biomolecules at levels of theory which a decade ago were only possible for system sizes of up to 20 atoms. These advances are here outlined in the context of QM/MM. The article concludes with a short outlook on upcoming developments and possible bottlenecks for future applications.

Share View Original Text

Recommended Literature

[1] Improving solid oxidefuel cells with yttria-doped ceria interlayers by atomic layer deposition† Zeng Fan,Cheng-Chieh Chao,Faraz Hossein-BabaeiJ. Mater. Chem., 2011,21, 10903-10906 10.1039/C1JM11550B
[2] Synthesis and self-assembly of amphiphilic precision glycomacromolecules† Alexander Banger,Julian Sindram,Marius Otten,Jessica Kania,Dimitri Wilms,Alexander Strzelczyk,Matthias Karg,Laura HartmannPolym. Chem., 2021,12, 4795-4802 10.1039/D1PY00422K
[3] Discovery of new potent lysine specific histone demythelase-1 inhibitors (LSD-1) using structure based and ligand based molecular modelling and machine learning† Shada J. Alabed,Malek Zihlif,Mutasem TahaRSC Adv., 2022,12, 35873-35895 10.1039/D2RA05102H
[4] Studies of cytochrome c-551 unfolding using fluorescence correlation spectroscopy and other biophysical techniques† Pallabi Sil,Simanta Sarani Paul,Eva Di Silvio,Carlo Travaglini-Allocatelli,Krishnananda ChattopadhyayPhys. Chem. Chem. Phys., 2016,18, 24537-24548 10.1039/C6CP04819F
[5] Aqueous self-assembly of poly(ethylene oxide)-block-poly(ε-caprolactone) (PEO-b-PCL) copolymers: disparate diblock copolymer compositions give rise to nano- and meso-scale bilayered vesicles† P. Peter Ghoroghchian,Guizhi Li,Daniel A. Hammer,Michael J. TherienNanoscale, 2013,5, 10908-10915 10.1039/C3NR03250G
[6] Transition metal catalysts in the heterogeneous electro-Fenton process for organic wastewater treatment: a review Environ. Sci.: Water Res. Technol., 2023,9, 2429-2445 10.1039/D3EW00302G
[7] Stepwise and selective synthesis of chelating, multimetallic and mixed-metal π-diborene complexes† Felipe FantuzziChem. Commun., 2024,60, 1120-1123 10.1039/D3CC05477B
[8] Promiscuity profiles of bioactive compounds: potency range and difference distributions and the relation to target numbers and families Ye Hu,Jürgen BajorathMed. Chem. Commun., 2013,4, 1196-1201 10.1039/C3MD00105A
[9] Local structural evolution of Fe54C18Cr16Mo12 bulk metallic glass during tensile deformation and a temperature elevation process: a molecular dynamics study† Hui-Lung Chen,Chia-Hao Su,Shih-Hao Liu,Hsin-Tsung ChenRSC Adv., 2015,5, 103925-103935 10.1039/C5RA18168B
[10] Metal-assisted and microwave-accelerated evaporative crystallization: an approach to rapid crystallization of biomolecules Enock Bonyi,Zuhal Onuk,Edward Constance,Zainab Boone-Kukoyi,Brittney Gordon,Bridgit Kioko,Oluseyi Daodu,Kadir AslanCrystEngComm, 2016,18, 5600-5610 10.1039/C6CE01224H

Application of high level wavefunction methods in quantum mechanics/molecular mechanics hybrid schemes

Abstract

Recommended Literature

Journal Name：Physical Chemistry Chemical Physics

Research Products